Cas no 1029748-26-2 (methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate)

• Product Name: methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate
• CAS No: 1029748-26-2
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 5384441
• Update Time: 2025-06-12

methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• KBQSSHXWYLKWSF-UHFFFAOYSA-N
• methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate

• Inchi： 1S/C20H24N4O4/c1-14-12-18(23-20(21-14)24-10-4-3-5-11-24)28-13-17(25)22-16-8-6-15(7-9-16)19(26)27-2/h6-9,12H,3-5,10-11,13H2,1-2H3,(H,22,25)
• InChI Key： KBQSSHXWYLKWSF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(COC2C=C(C)N=C(N3CCCCC3)N=2)=O)C=C1

Additional information on methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate

Methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate (CAS No. 1029748-26-2): A Comprehensive Overview

Methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate (CAS No. 1029748-26-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits potential applications in the synthesis of novel therapeutic agents. Its chemical composition and functional groups make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate includes several key functional groups, such as the benzoate moiety, the acetamido group, and the pyrimidine ring system. These components contribute to its unique chemical properties and reactivity, which are essential for its role in drug design and development. The presence of the piperidin-1-yl group particularly highlights its potential as a pharmacophore, a key structural feature that can interact with biological targets to elicit a desired therapeutic effect.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The compound methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate has emerged as a subject of interest due to its structural features that mimic known bioactive molecules. This has led to investigations into its potential role as an intermediate in the synthesis of novel drugs that could target specific disease pathways.

One of the most compelling aspects of methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]oxy}acetamido)benzoate is its versatility in chemical modifications. Researchers have explored various derivatives of this compound to enhance its pharmacological properties. For instance, modifications to the pyrimidine ring system have shown promise in improving binding affinity to biological targets, while alterations to the benzoate moiety have been investigated for their potential to enhance solubility and bioavailability.

The synthesis of methyl 4-(2-{[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yloxy}acetamido)benzoate involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the expertise required to manipulate such intricate molecules.

Recent studies have begun to explore the biological activity of methyl 4-(2-{[6-methyl-2-(piperidin-1-yloxy})acetamido)benzoate. Initial in vitro experiments have shown promising results in terms of inhibitory effects on certain enzymes and receptors relevant to human health. These findings have prompted further investigation into its potential therapeutic applications. Specifically, researchers are interested in its possible role as an anti-inflammatory agent, an antiviral agent, or even a chemotherapeutic agent.

The use of computational modeling and molecular dynamics simulations has been instrumental in understanding the interactions between methyl 4-(2-{[6-methyl-pyridin-pyrimidin-oxy}]acetamido)benzoate and biological targets. These tools allow scientists to predict how the compound might bind to specific proteins or enzymes, providing valuable insights into its mechanism of action. Such computational studies are crucial for guiding experimental designs and optimizing drug candidates for clinical trials.

In conclusion, methyl 4-(2-{[6-methyl-pyrid-pyrimid-oxy}]acetamido)benzoate represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique molecular features make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover more about its properties and interactions, this compound is poised to play a crucial role in future medical treatments.